Cas no 462-25-9 (Guanidine, N-propyl-)

• Product Name: Guanidine, N-propyl-
• CAS No: 462-25-9
• MF: C₄H₁₁N₃
• MW: 101.150240182877
• CID: 331499
• PubChem ID: 447907
• Update Time: 2025-05-26

Guanidine, N-propyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-propyl-
• 2-propylguanidine
• PROPYLGUANIDINE
• AC1L9LDI
• Guanidine, propyl-
• N'-propyl guanidine
• n-propylguanidine
• N-Propyl-Guanidine Hemi-Sulfate
• N-propylguanidine sulfate
• N-Propylguanidinium
• Propyl-guanidin
• propyl-guanidine
• BWMDMTSNSXYYSP-UHFFFAOYSA-N
• 1-propylguanidine
• SCHEMBL368477
• AKOS011644720
• DTXSID80196758
• 462-25-9

• Inchi： 1S/C4H11N3/c1-2-3-7-4(5)6/h2-3H2,1H3,(H4,5,6,7)
• InChI Key： BWMDMTSNSXYYSP-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N)/CCC

Computed Properties

• Exact Mass: 101.09543
• Monoisotopic Mass: 101.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.4

Additional information on Guanidine, N-propyl-

Recent Advances in Guanidine, N-propyl- (CAS: 462-25-9) Research: A Comprehensive Review

Guanidine, N-propyl- (CAS: 462-25-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented here is based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of Guanidine, N-propyl- as a versatile building block in organic synthesis. Its guanidine moiety, combined with the propyl side chain, offers a unique chemical scaffold that can be modified to produce a variety of derivatives with enhanced biological activity. Researchers have explored its use in the development of novel antimicrobial agents, where it has shown promising activity against a range of bacterial and fungal pathogens. The compound's mechanism of action is believed to involve disruption of microbial cell membranes, making it a potential candidate for addressing antibiotic resistance.

In addition to its antimicrobial properties, Guanidine, N-propyl- has been investigated for its potential in cancer therapy. Preliminary studies suggest that certain derivatives of this compound exhibit cytotoxic effects on cancer cells, particularly in breast and lung cancer models. The ability of these derivatives to induce apoptosis and inhibit cell proliferation has sparked interest in further exploring their therapeutic potential. However, more in vivo studies are needed to validate these findings and assess the compound's safety profile.

Another area of research involves the use of Guanidine, N-propyl- in the development of enzyme inhibitors. Its guanidine group can interact with the active sites of various enzymes, making it a valuable tool for designing inhibitors targeting specific biochemical pathways. For instance, recent work has demonstrated its efficacy in inhibiting proteases involved in viral replication, suggesting potential applications in antiviral drug development. These findings underscore the compound's versatility and its potential to contribute to multiple areas of pharmaceutical research.

Despite the promising results, challenges remain in the practical application of Guanidine, N-propyl-. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its therapeutic potential. Researchers are actively working on optimizing the compound's chemical structure to overcome these limitations. Advances in synthetic chemistry and formulation technologies are expected to play a crucial role in this regard.

In conclusion, Guanidine, N-propyl- (CAS: 462-25-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its antimicrobial, anticancer, and enzyme inhibitory properties make it a valuable subject of ongoing studies. While challenges exist, continued research and development efforts are likely to unlock new opportunities for this compound in drug discovery and beyond. This brief serves as a snapshot of the current state of research, highlighting key findings and future directions for investigation.